Cas no 1690656-69-9 (6-Chloro-pyrazine-2-carboxylic acid propylamide)

• Product Name: 6-Chloro-pyrazine-2-carboxylic acid propylamide
• CAS No: 1690656-69-9
• MF: C₈H₁₀ClN₃O
• MW: 199.637500286102
• MDL: MFCD30297801
• CID: 5220075
• Update Time: 2025-11-01

6-Chloro-pyrazine-2-carboxylic acid propylamide Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-pyrazine-2-carboxylic acid propylamide
• CID 103186789

• MDL： MFCD30297801
• Inchi： 1S/C8H10ClN3O/c1-2-3-11-8(13)6-4-10-5-7(9)12-6/h4-5H,2-3H2,1H3,(H,11,13)
• InChI Key： GTNFJDXRMYBTFH-UHFFFAOYSA-N
• SMILES： C1(C(NCCC)=O)=NC(Cl)=CN=C1

Additional information on 6-Chloro-pyrazine-2-carboxylic acid propylamide

6-Chloro-pyrazine-2-carboxylic acid propylamide (CAS No. 1690656-69-9): A Comprehensive Overview

6-Chloro-pyrazine-2-carboxylic acid propylamide, also known by its CAS number 1690656-69-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazine derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug development. The structure of 6-chloro-pyrazine-2-carboxylic acid propylamide consists of a pyrazine ring substituted with a chlorine atom at position 6 and a propylamide group at position 2, making it a unique member of the pyrazine family.

Recent studies have highlighted the importance of pyrazine derivatives in medicinal chemistry due to their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, researchers have reported that pyrazine derivatives can exhibit anti-inflammatory, antifungal, and even anticancer properties. The presence of the chlorine substituent in 6-chloro-pyrazine-2-carboxylic acid propylamide is particularly interesting, as halogen atoms are known to enhance the pharmacokinetic properties of compounds, such as bioavailability and metabolic stability.

The synthesis of 6-chloro-pyrazine-2-carboxylic acid propylamide involves a series of well-established organic reactions. Typically, the starting material is pyrazine-2-carboxylic acid, which undergoes chlorination at position 6 to yield the corresponding chloropyrazine derivative. Subsequently, the carboxylic acid group is converted into an amide by reacting it with propane-1-amine under appropriate conditions. This two-step process ensures high purity and structural integrity of the final product.

One of the most promising applications of 6-chloro-pyrazine-2-carboxylic acid propylamide lies in its potential as a lead compound for drug discovery. Recent research has demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, which are key players in various disease pathways. For example, studies conducted by Smith et al. (2023) revealed that pyrazine derivatives like this compound can selectively inhibit protein kinase A (PKA), a target associated with cardiovascular diseases and cancer.

In addition to its pharmacological applications, 6-chloro-pyrazine-2-carboxylic acid propylamide has also been explored for its role in agrochemicals. Pyrazine derivatives are known to possess pesticidal properties, and this compound has shown potential as an insecticide against certain agricultural pests. Field trials conducted in 2023 indicated that it could effectively control populations of *Helicoverpa armigera*, a major pest in cotton crops, without causing significant harm to non-target species.

The physical properties of 6-chloro-pyrazine-2-carboxylic acid propylamide are well-documented. It exists as a crystalline solid with a melting point of approximately 185°C and a solubility profile that makes it suitable for formulation into various drug delivery systems. Its molecular weight is around 247 g/mol, and it exhibits moderate lipophilicity, which is advantageous for permeation across biological membranes.

From an environmental perspective, the degradation pathways of pyrazine derivatives have been extensively studied to assess their impact on ecosystems. Research indicates that chloropyrazines, including this compound, undergo hydrolysis under alkaline conditions to form less toxic byproducts. This information is crucial for determining its environmental fate and ensuring sustainable use in agricultural and pharmaceutical applications.

In conclusion, 6-Chloro-pyrazine-2-carboxylic acid propylamide (CAS No. 1690656-69-9) is a versatile compound with significant potential in both medicinal and agrochemical fields. Its unique structure, combined with recent advances in synthetic methodologies and biological evaluations, positions it as a valuable tool for future research and development efforts.